Cas no 76196-08-2 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester)
76196-08-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
CAS No:76196-08-2
MF:C8H8N4O2
MW:192.17472076416
CID:538196
PubChem ID:12606979
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
- ethyl [1,2,4]triazolo[4,3-b]pyridazine-3-carboxylate
- DTXSID10504201
- 76196-08-2
-
- Inchi: 1S/C8H8N4O2/c1-2-14-8(13)7-11-10-6-4-3-5-9-12(6)7/h3-5H,2H2,1H3
- InChI Key: UCVJCQZZVNJKFI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NN=C2C=CC=NN21)=O
Computed Properties
- Exact Mass: 192.06472551g/mol
- Monoisotopic Mass: 192.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.4Ų
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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